Cas no 121-23-3 (4-((2,4-Diamino-5-methylphenyl)imino)cyclohexa-2,5-dienone)

• Product Name: 4-((2,4-Diamino-5-methylphenyl)imino)cyclohexa-2,5-dienone
• CAS No: 121-23-3
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 202713
• PubChem ID: 67134
• Update Time: 2025-04-19

4-((2,4-Diamino-5-methylphenyl)imino)cyclohexa-2,5-dienone Chemical and Physical Properties

Names and Identifiers

• 4-((2,4-Diamino-5-methylphenyl)imino)cyclohexa-2,5-dienone
• 2,5-Cyclohexadien-1-one,4-[(2,4-diamino-5-methylphenyl)imino]-
• 4-(2,4-diamino-5-methylphenyl)iminocyclohexa-2,5-dien-1-one
• N-(2,4-DIAMINO-5-METHYLPHENYL)-P-BENZOQUINONEIMINE
• [1,4]Benzochinon-mono-(2,4-diamino-5-methyl-phenylimin)
• [1,4]benzoquinone-mono-(2,4-diamino-5-methyl-phenylimine)
• 2,5-Cyclohexadien-1-one,4-[(4,6-diamino-m-tolyl)imino]
• 2'-Amino-5'-methylindoaniline
• 4-[(2,4-diamino-5-methylphenyl)imino]cyclohexa-2,5-dien-1-one
• 5-Amino-2-methyl-benzochinon-(1.4)-imid-(1)-(4-oxy-anil)-(4)
• EINECS 204-457-9
• N-(2,4-diamino-5-methylphenyl)quinone imine
• 4-[(2,4-Diamino-6-methylphenyl)imino]-2,5-cyclohexadien-1-one
• 4-[(2,4-Diamino-5-methylphenyl)imino]-2,5-cyclohexadien-1-one
• 2, 4-[(2,4-diamino-5-methylphenyl)imino]-
• 121-23-3
• 4-(2,4-diamino-5-methylphenylimino)cyclohexa-2,5-dienone
• SCHEMBL11794810
• DTXSID30153098
• 2,5-Cyclohexadien-1-one, 4-[(2,4-diamino-5-methylphenyl)imino]-
• UNII-T95E73ZC4A
• NS00023955
• p-Benzoquinone imine,6-diamino-m-tolyl)-
• N-(4,6-Diamino-m-tolyl)quinonimine
• NSC92803
• 2, 4-[(4,6-diamino-m-tolyl)imino]-
• 4-((2,4-Diamino-5-methylphenyl)imino)cyclohexa-2,5-dien-1-one
• T95E73ZC4A
• NSC-92803
• NSC 92803

• Inchi： 1S/C13H13N3O/c1-8-6-13(12(15)7-11(8)14)16-9-2-4-10(17)5-3-9/h2-7H,14-15H2,1H3
• InChI Key： HAXAVAPYQCRUSA-UHFFFAOYSA-N
• SMILES： O=C1C=C/C(/C=C1)=N\C1=CC(C)=C(C=C1N)N

Computed Properties

• Exact Mass: 227.10600
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 0.9
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• PSA: 81.47000
• LogP: 3.08940